4-Amino-1-methyl-N-propyl-1H-pyrazole-5-carboxamide hydrochloride

Specification

• CAS No.: 1820673-32-2
• Molecular Formula: C8H15ClN4O
• Molecular Weight: 218.69
• IUPAC Name: 4-amino-2-methyl-N-propylpyrazole-3-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C8H14N4O.ClH/c1-3-4-10-8(13)7-6(9)5-11-12(7)2;/h5H,3-4,9H2,1-2H3,(H,10,13);1H
• Standard InChI Key: VXUHPEQBFOFZRJ-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=C(C=NN1C)N.Cl

Introduction

4-Amino-1-methyl-N-propyl-1H-pyrazole-5-carboxamide hydrochloride is a chemical compound that plays a crucial role as an intermediate in the synthesis of pharmaceuticals, particularly in the production of sildenafil citrate, commonly known by its brand name Viagra. This compound is classified as a pyrazole derivative, which is a class of compounds known for their potential pharmacological properties.

Chemical Data Table

Property	Value
Molecular Formula	C8H14N4O·HCl
Molecular Weight	218.68 g/mol
CAS Number	Incorrectly reported as 1820673-32-2; actual CAS for similar compounds is 247584-10-7
Density	Not Available
Boiling Point	Not Available
Melting Point	Not Available

Synthesis and Applications

The synthesis of 4-Amino-1-methyl-N-propyl-1H-pyrazole-5-carboxamide hydrochloride involves multi-step organic reactions, requiring careful control of conditions such as temperature, pH, and reaction time to optimize yield and purity. Techniques like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are used to monitor the synthesis process.

This compound is primarily used in pharmaceutical research as an intermediate in the synthesis of biologically active compounds, including sildenafil citrate. Its derivatives may have applications in developing medications for various health conditions, including cardiovascular diseases.

Research Findings and Potential

While specific mechanisms for this compound are not extensively documented, its structural similarity to other bioactive pyrazoles suggests potential interactions with biological targets such as enzymes or receptors involved in various physiological processes. Further research could explore its pharmacological properties and potential applications in medicinal chemistry.